Cas no 1214369-00-2 (5-Chloro-3-(pyridin-3-yl)picolinonitrile)
1214369-00-2 structure
Product Name:5-Chloro-3-(pyridin-3-yl)picolinonitrile
CAS No:1214369-00-2
MF:C11H6ClN3
MW:215.638440608978
CID:4909131
Update Time:2023-08-21
5-Chloro-3-(pyridin-3-yl)picolinonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-chloro-3-(pyridin-3-yl)picolinonitrile
- 5-Chloro-3-(pyridin-3-yl)picolinonitrile
-
- Inchi: 1S/C11H6ClN3/c12-9-4-10(11(5-13)15-7-9)8-2-1-3-14-6-8/h1-4,6-7H
- InChI Key: PVUHVTFATGQVEL-UHFFFAOYSA-N
- SMILES: ClC1=CN=C(C#N)C(=C1)C1C=NC=CC=1
Computed Properties
- Exact Mass: 215.0250249 g/mol
- Monoisotopic Mass: 215.0250249 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 49.6
- Molecular Weight: 215.64
5-Chloro-3-(pyridin-3-yl)picolinonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029001482-250mg |
5-Chloro-3-(pyridin-3-yl)picolinonitrile |
1214369-00-2 | 95% | 250mg |
$970.20 | 2023-09-04 | |
| Alichem | A029001482-500mg |
5-Chloro-3-(pyridin-3-yl)picolinonitrile |
1214369-00-2 | 95% | 500mg |
$1819.80 | 2023-09-04 | |
| Alichem | A029001482-1g |
5-Chloro-3-(pyridin-3-yl)picolinonitrile |
1214369-00-2 | 95% | 1g |
$2981.85 | 2023-09-04 |
5-Chloro-3-(pyridin-3-yl)picolinonitrile Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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